Cas no 1785274-90-9 (5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 1785274-90-9
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 6185762
• PubChem ID: 105435418
• Update Time: 2025-07-19

5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6810145
• 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid
• 1785274-90-9
• 5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C5H7N3O2S/c1-2(6)3-7-8-4(11-3)5(9)10/h2H,6H2,1H3,(H,9,10)
• InChI Key： MFDRUJIDJWNFAQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C(C)N

Computed Properties

• Exact Mass: 173.02589765g/mol
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 117Ų

Additional information on 5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid

5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 1785274-90-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 1785274-90-9) has emerged as a compound of significant interest. This molecule, characterized by its unique thiadiazole core and carboxylic acid functionality, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The 1,3,4-thiadiazole scaffold, a key feature of this compound, is known for its broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The addition of an aminoethyl group further augments its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of novel enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

One of the most searched questions in scientific forums is: *"What are the synthetic routes for 5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid?"* This reflects the compound's relevance in medicinal chemistry. Common methods involve the condensation of thiosemicarbazides with carboxylic acid derivatives, followed by selective functionalization. The process often requires optimization to achieve high yields and purity, a topic frequently discussed in peer-reviewed journals.

From an industrial perspective, the demand for heterocyclic compounds like this one is driven by their utility in agrochemicals and pharmaceutical intermediates. Environmental sustainability is another hot topic, with researchers exploring greener synthesis protocols to minimize waste and energy consumption. This aligns with the global push toward green chemistry, a trend gaining traction in both academia and industry.

Analytical characterization of CAS No. 1785274-90-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's structural integrity and purity, critical for downstream applications. The rise of AI-driven drug discovery has also sparked interest in computational studies predicting its interactions with biological targets, further expanding its potential uses.

In conclusion, 5-(1-Aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid represents a promising avenue for innovation in multiple scientific disciplines. Its synthesis, properties, and applications continue to be areas of active research, addressing both fundamental questions and practical challenges in modern chemistry.